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Compound of Interest

Compound Name: Methyl 3-cyclopentenecarboxylate

Cat. No.: B058024 Get Quote

Essential Safety and Handling Guide for Methyl 3-
cyclopentenecarboxylate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Methyl 3-cyclopentenecarboxylate. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Identifier:

Name: Methyl 3-cyclopentenecarboxylate

CAS Number: 58101-60-3[1]

Molecular Formula: C₇H₁₀O₂[2]

Molecular Weight: 126.15 g/mol [2]

Hazard Identification and Classification
Methyl 3-cyclopentenecarboxylate is classified as a hazardous substance. Below is a

summary of its GHS classifications.
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Hazard Class Hazard Statement Signal Word Pictogram

Flammable Liquids

(Category 3)

H226: Flammable

liquid and vapor[2][3]
Danger[1] 🔥

Serious Eye Damage

(Category 1)

H318: Causes serious

eye damage[2][3]
Danger[1] corrosion

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheets. Key statements include P210, P280, P305 + P351 + P338, and P501.

[1][2][3]

Physical and Chemical Properties
Property Value

Physical State Liquid[1]

Density 1.031 g/mL at 25 °C[1]

Flash Point 48.9 °C (120.0 °F)[1]

Storage Temperature 2-8°C[1]

Operational Plan: From Receipt to Disposal
This section outlines the step-by-step procedures for safely handling Methyl 3-
cyclopentenecarboxylate throughout its lifecycle in the laboratory.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the container in a designated flammable liquids cabinet. The storage area

must be cool, dry, and well-ventilated.[3][4] Keep away from heat, sparks, open flames, and

other ignition sources.[3] The recommended storage temperature is between 2-8°C.[1]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.
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Personal Protective Equipment (PPE)
The minimum required PPE for handling Methyl 3-cyclopentenecarboxylate includes:

Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield should be worn where

there is a significant risk of

splashing.[4]

Protects against splashes that

can cause serious eye

damage.[2][3]

Hand Protection

Solvent-resistant gloves (e.g.,

Nitrile or Neoprene). Gloves

must be inspected before use.

[4]

Provides a barrier against skin

contact.

Body Protection

Flame-resistant lab coat, long

pants, and closed-toe shoes.

[4]

Minimizes skin exposure to

accidental spills and protects

from flammability hazards.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is necessary when handling

outside of a certified chemical

fume hood or in poorly

ventilated areas.

Protects the respiratory tract

from potentially irritating

vapors.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling Methyl 3-
cyclopentenecarboxylate in a laboratory setting.

Caption: Workflow for handling Methyl 3-cyclopentenecarboxylate.

Spill Management
In the event of a spill:
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Evacuate: Immediately evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Ignition Sources: Remove all sources of ignition.[4]

Containment: For small spills, absorb the chemical with an inert material (e.g., sand,

vermiculite).

Collection: Collect the absorbed material into a suitable, closed container for disposal.[4] Use

non-sparking tools.[4]

Decontamination: Clean the spill area thoroughly.

Disposal Plan
All waste containing Methyl 3-cyclopentenecarboxylate must be treated as hazardous waste.

Waste Collection: Collect all chemical waste, including contaminated consumables, in a

designated and properly labeled hazardous waste container.

Storage: Store the waste container in a cool, well-ventilated area, away from incompatible

materials.

Disposal: Dispose of the waste through a licensed chemical destruction plant.[4] Do not

dispose of this chemical down the drain.[4] All disposal activities must comply with local,

state, and federal regulations.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

Seek immediate medical attention.

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water or shower.[3]

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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